![molecular formula C18H20N4O2 B2643139 (5-methylpyrazin-2-yl)((1R,5S)-3-(pyridin-3-yloxy)-8-azabicyclo[3.2.1]octan-8-yl)methanone CAS No. 2109446-69-5](/img/structure/B2643139.png)
(5-methylpyrazin-2-yl)((1R,5S)-3-(pyridin-3-yloxy)-8-azabicyclo[3.2.1]octan-8-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(5-methylpyrazin-2-yl)((1R,5S)-3-(pyridin-3-yloxy)-8-azabicyclo[3.2.1]octan-8-yl)methanone is a useful research compound. Its molecular formula is C18H20N4O2 and its molecular weight is 324.384. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Molecular Structure
- Synthesis of Complex Structures : The compound is used in the synthesis of complex structures such as azabicyclo[3.2.1]octane moieties, which are significant in the production of natural and non-natural tropane alkaloids (Rumbo, Mouriño, Castedo, & Mascareñas, 1996).
- Development of Antibacterials : The structure of the compound facilitates the synthesis of novel antibacterials with potent activity against both Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) (Inoue, Kondo, Taguchi, Jinbo, Sakamoto, & Tsukamoto, 1994).
- Anticancer and Antimicrobial Agents : This compound is integral in creating new molecular structures with significant anticancer and antimicrobial properties, as evidenced by studies conducted at the National Cancer Institute (NCI, USA) (Katariya, Vennapu, & Shah, 2021).
Chemical Reactions and Transformations
- Role in Cycloaddition Reactions : The compound is involved in unique cycloaddition reactions, yielding highly functionalized products useful in advanced chemical syntheses (Zanirato, 2002).
- N-alkylation in Syntheses : It plays a role in N-methylation transformations, crucial for creating zinc phosphites/phosphates with novel structural features (Wang, Li, Zhang, Wang, Pang, Wang, Wang, Lin, & Pan, 2013).
Applications in Drug Discovery
- Development of New Drug Compounds : The chemical structure of the compound contributes significantly to the creation of new drug compounds with potential applications in treating various diseases (Clarke, Mares, & McNab, 1997).
- Phosphodiesterase Inhibitors : Its derivatives have been studied for their potential as phosphodiesterase inhibitors, which can be crucial for respiratory and anti-inflammatory therapies (Ochiai, Takita, Kojima, Eiraku, Ando, Iwase, Kishi, Ohinata, Yageta, Yasue, Adams, & Kohno, 2012).
Properties
IUPAC Name |
(5-methylpyrazin-2-yl)-(3-pyridin-3-yloxy-8-azabicyclo[3.2.1]octan-8-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N4O2/c1-12-9-21-17(11-20-12)18(23)22-13-4-5-14(22)8-16(7-13)24-15-3-2-6-19-10-15/h2-3,6,9-11,13-14,16H,4-5,7-8H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OQFJFNVJGUUGQO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN=C(C=N1)C(=O)N2C3CCC2CC(C3)OC4=CN=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.